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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butanone, 4-methoxy-, a
versatile organic compound with applications in chemical synthesis. This document

consolidates its chemical properties, synthesis protocols, and potential applications to support

research and development activities.

Chemical Structure and Identifiers
2-Butanone, 4-methoxy- is a ketone with a methoxy functional group. Its chemical structure

and key identifiers are detailed below.

IUPAC Name: 4-methoxybutan-2-one[1]

Molecular Formula: C₅H₁₀O₂[1][2][3][4][5]

SMILES: CC(=O)CCOC[1][6]

InChI: 1S/C5H10O2/c1-5(6)3-4-7-2/h3-4H2,1-2H3[1][2][3][6]

InChIKey: DRWOJIIXBYNGGW-UHFFFAOYSA-N[1][2][3]

Caption: Structural Formula of 2-Butanone, 4-methoxy-
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The physical and chemical properties of 2-Butanone, 4-methoxy- are summarized in the table

below for easy reference and comparison.

Property Value Reference

Molecular Weight 102.13 g/mol [1]

CAS Number 6975-85-5 [1][2][3]

Appearance Colorless liquid [7]

Density 0.891 g/cm³ [7][8]

Boiling Point 122-123 °C [7]

126.9 °C at 760 mmHg [7][8]

Melting Point approx. -86 °C [7]

Flash Point 25.5 °C [7][8]

Solubility

Soluble in many common

organic solvents (e.g., ethanol,

ether, ketone)

[7]

Refractive Index 1.387 [8]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Butanone, 4-
methoxy-. The following spectroscopic information has been reported:

Mass Spectrometry: Electron ionization mass spectrometry data is available through the

NIST WebBook.[2]

NMR Spectroscopy: Both ¹H NMR and ¹³C NMR data are available.[5][6][8]

Infrared Spectroscopy: IR spectra from liquid film analysis have been documented.[5][8]

Synthesis Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanone_-4-methoxy
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butanone_-4-methoxy
https://webbook.nist.gov/cgi/inchi?ID=C6975855&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C5H10O2/c1-5(6)3-4-7-2/h3-4H2%2C1-2H3
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.chembk.com/en/chem/4-Methoxy-2-butanone
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://www.benchchem.com/product/b1360277?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C6975855&Mask=200
https://www.guidechem.com/encyclopedia/4-methoxy-2-butanone-dic122757.html
https://m.chemicalbook.com/SpectrumEN_6975-85-5_1HNMR.htm
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.guidechem.com/encyclopedia/4-methoxy-2-butanone-dic122757.html
https://www.guidechem.com/dictionary/en/6975-85-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Several methods for the synthesis of methoxy-substituted butanones have been described in

the literature. A general method for the preparation of 4-methoxy-2-butanone involves the

reaction of 1-butanol with acetic anhydride in the presence of a hydrofluoric acid catalyst.[7]

A related compound, 4,4-dimethoxy-2-butanone, can be synthesized via a Claisen ester

condensation reaction.[9][10] This involves the reaction of ethyl formate and acetone with a

strong base like sodium methoxide to form sodium butanone enol, which is then reacted with a

methanol solution containing concentrated sulfuric acid.[9]

Below is a generalized workflow for a Claisen condensation approach to synthesize a

dimethoxy butanone derivative.

Reactants

Process

Products

Acetone

Claisen Ester
CondensationEthyl Formate

Sodium Methoxide
Sodium Butanone Enol

Forms Intermediate

Neutralization &
Addition Crude 4,4-dimethoxy-

2-butanone

Distillation
(Atmospheric & Vacuum)

Pure 4,4-dimethoxy-
2-butanone

Treated & added to
acidic methanol

Click to download full resolution via product page

Caption: Synthesis Workflow for a Dimethoxy Butanone Derivative.

Applications in Research and Drug Development
2-Butanone, 4-methoxy- is primarily utilized as an intermediate and solvent in organic

synthesis.[7] It is often employed in the synthesis of other organic compounds such as
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alcohols, ketones, and amides.[7]

While direct pharmaceutical applications of 2-Butanone, 4-methoxy- are not extensively

documented, structurally related compounds are of significant interest in drug development and

other industries:

4,4-Dimethoxy-2-butanone: This related compound is a crucial intermediate in the synthesis

of the anti-HIV drug Nevirapine and certain herbicides.[10] It also finds use in the production

of environmentally friendly water-based coatings.[10]

4-(4-Methoxyphenyl)-2-butanone: Known as anisylacetone, this compound is used as a

flavoring agent and fragrance.[11] It also serves as a building block in the synthesis of more

complex molecules in medicinal chemistry and materials science.[11]

4-Hydroxy-2-Butanone: This analog is a vital pharmaceutical intermediate for synthesizing a

wide range of medications, including antibiotics and vitamins, due to its bifunctional nature.

[12]

The utility of these related structures highlights the potential of the methoxybutanone scaffold in

the design and synthesis of novel bioactive molecules.

Safety Information
2-Butanone, 4-methoxy- is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, avoiding open flames and high temperatures.[7] It is

reported to be a potential skin and eye irritant and may cause respiratory irritation.[1] Standard

laboratory personal protective equipment, including gloves and safety glasses, should be worn

when handling this compound.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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